Cas no 84458-52-6 (9H-Purine,6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)thio]-)

9H-Purine,6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)thio]- structure
84458-52-6 structure
Product Name:9H-Purine,6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)thio]-
CAS No:84458-52-6
MF:C11H5N7O3S
MW:315.267498731613
CID:733931
PubChem ID:4982876
Update Time:2025-04-19

9H-Purine,6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)thio]-
    • 7-nitro-4-(7H-purin-6-ylsulfanyl)-2,1,3-benzoxadiazole
    • NSC-348402
    • DTXSID90407226
    • SCHEMBL13742802
    • NSC348402
    • 84458-52-6
    • SCHEMBL3712726
    • Inchi: 1S/C11H5N7O3S/c19-18(20)5-1-2-6(8-7(5)16-21-17-8)22-11-9-10(13-3-12-9)14-4-15-11/h1-4H,(H,12,13,14,15)
    • InChI Key: WPEZIZWVHZBGSL-UHFFFAOYSA-N
    • SMILES: S(C1=C2C(=NC=N1)N=CN2)C1=CC=C(C2C1=NON=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 315.017
  • Monoisotopic Mass: 315.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 165A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 2.09
  • Boiling Point: 558.2°Cat760mmHg
  • Flash Point: 291.4°C
  • Refractive Index: 2.021
  • PSA: 164.50000
  • LogP: 2.47170
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